Cas no 79966-74-8 (2,4,5-trimethoxy-N-(3-methoxyphenyl)benzamide)

• Product name: 2,4,5-trimethoxy-N-(3-methoxyphenyl)benzamide
• CAS No: 79966-74-8
• MF: C₁₇H₁₉NO₅
• MW: 317.3365
• CID: 1799385
• PubChem ID: 912713

2,4,5-trimethoxy-N-(3-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trimethoxy-N-(3-methoxyphenyl)benzamide
• 2,4,5-Trimethoxy-N-(3-methoxyphenyl)benzolcarboxamid
• 2,4,5-Trimethoxy-N-(3-methoxyphenyl)benzamide; 2,4,5-Trimethoxy-N-(3-methoxyphenyl)benzolcarboxamid
• Benzamide,2,4,5-trimethoxy-N-(3-methoxyphenyl)-
• 79966-74-8

• Inchi： InChI=1S/C17H19NO5/c1-20-12-7-5-6-11(8-12)18-17(19)13-9-15(22-3)16(23-4)10-14(13)21-2/h5-10H,1-4H3,(H,18,19)
• InChI Key： RHBIITRQPJEXQX-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)NC(=O)C2=CC(=C(C=C2OC)OC)OC

Computed Properties

• Exact Mass: 317.12632271g/mol
• Monoisotopic Mass: 317.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 2.6